Cas no 102130-84-7 (Milbemycin B,5-O-demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-buten-1-yl]-6,28-epoxy-23-hydroxy-,(6R,23S)-)

• Product Name: Milbemycin B,5-O-demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-buten-1-yl]-6,28-epoxy-23-hydroxy-,(6R,23S)-
• CAS No: 102130-84-7
• Molecular Formula: C₃₆H₅₂O₈
• Molecular Weight: 612.79328
• CID: 141662
• PubChem ID: 6436124

Milbemycin B,5-O-demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-buten-1-yl]-6,28-epoxy-23-hydroxy-,(6R,23S)- Properties

Names and Identifiers

• Milbemycin B,5-O-demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-buten-1-yl]-6,28-epoxy-23-hydroxy-,(6R,23S)-
• Milbemycin B,5-O-demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-buten-1-yl]-6,28-epoxy-23-hydroxy-,...
• NEMADECTIN
• (6R,23S,25S)-5-O-Demethyl-28-deoxy-25-[(E)-1,3-dimethyl-1-butenyl]-6,28-epoxy-23-hydroxymilbemycin B
• AC-088
• S541 Factor D
• LL-F-28249α
• LL-F28249 alpha
• S541A, LL-F28249 alpha
• Nemadectina [INN-Spanish]
• NEMADECTIN [INN]
• EX-A6842
• antibiotic S-541A
• Nemadectinum
• UNII-1Y8VJ1G3TY
• 102130-84-7
• (2aE,4E,4'S,5'S,6R,6'S,8E,11R,13R,15S,17aR,20R,20aR,20bS)-6'-((E)-1,3-Dimethyl-1-butenyl)-3',4',5',6,6',7,10,11,14,15,17a,20,20a,20b-tetradecahydro-4',20,20b-trihydroxy-5',6,8,19-tetramethylspiro(11,15-methano-2H,13H,17H-furo(4,3,2-pq)(2,6)benzodioxacyclooctadecin-13,2'-(2H)pyran)-17-one
• NEMADECTIN [USAN]
• CL 287,088
• DTXSID20883099
• F28249A
• Nemadectine [INN-French]
• CHEMBL2103942
• CS-0046337
• F-28249.ALPHA.
• Nemadectinum [INN-Latin]
• LL-F28249alpha
• Milbemycin B, 5-O-demethyl-28-deoxy-25-(1,3-dimethyl-1-butenyl)-6,28-epoxy-23-hydroxy-, (6R,23S,25S(E))-
• HY-112542
• Nemadectin [USAN:INN]
• SCHEMBL12554966
• Nemadectine
• CL-287088
• Q27253169
• 1Y8VJ1G3TY
• NEMADECTIN [MI]
• Nemadectina
• Nemadectin
• F28249.ALPHA.
• LL-F-28249.ALPHA.
• F28249alpha
• (1R,4S,4'S,5'S,6R,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-4',21,24-trihydroxy-5',11,13,22-tetramethyl-6'-[(E)-4-methylpent-2-en-2-yl]spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• (6R,23S,25S)-5-O-Demethyl-28-deoxy-25-((E)-1,3-dimethyl-1-butenyl)-6,28-epoxy-23-hydroxymilbemycin B
• F-28249A
• LL-F28249 α
• DTXSID70869368
• NS00040630
• 4',20,20b-Trihydroxy-5',6,8,19-tetramethyl-6'-(4-methylpent-2-en-2-yl)-6,7,10,11,14,15,17a,20,20a,20b-decahydro-2H,17H-spiro[11,15-methanofuro[4,3,2-pq][2,6]benzodioxacyclooctadecine-13,2'-oxan]-17-one
• CHEBI:201779
• CL-287088;LL-F28249 (c) paragraph sign;CL 287,088
• (6R,24S)-4',21,24-trihydroxy-5',11,13,22-tetramethyl-6'-(4-methylpent-2-en-2-yl)spiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• BCP28081
• G83060
• Nemadectin; Milbemycin B, 5-O-demethyl-28-deoxy-25-(1,3-dimethyl-1-butenyl)-6,28-epoxy-23-hydroxy-, [6R,23S,25S(E)]- (9CI); (6R,23S)-5-O-Demethyl-28-deoxy-25-[(1E)-1,3-dimethyl-1-buten-1-yl]-6,28-epoxy-23-hydroxymilbemycin B; Spiro[11,15-methano-2H,13H,17H-furo[4,3,2

• InChIKey： YNFMRVVYUVPIAN-ZPQCPOIQSA-N
• Inchi： InChI=1S/C36H52O8/c1-20(2)13-24(6)32-25(7)30(37)18-35(44-32)17-28-16-27(43-35)12-11-22(4)14-21(3)9-8-10-26-19-41-33-31(38)23(5)15-29(34(39)42-28)36(26,33)40/h8-11,13,15,20-21,25,27-33,37-38,40H,12,14,16-19H2,1-7H3/b9-8?,22-11?,24-13+,26-10?/t21-,25-,27+,28-,29-,30-,31+,32+,33+,35-,36+/m0/s1
• SMILES： CC(C)/C=C(\C)/[C@@H]1[C@@H](C)[C@H](C[C@]2(C[C@@H]3C[C@@H](CC=C(C)C[C@@H](C)C=CC=C4CO[C@@H]5[C@@H](C(=C[C@@H](C(=O)O3)[C@]45O)C)O)O2)O1)O

Computed Properties

• Exact Mass: 612.36600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 612.36621861g/mol
• Heavy Atom Count: 44
• Complexity: 1240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: 5.08740
• PSA: 114.68000
• Specific Rotation: D26 +133° (c = 0.3 in acetone)